1-(4-fluorophenyl)-4-(2-thienylacetyl)piperazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H17FN2OS/c17-13-3-5-14(6-4-13)18-7-9-19(10-8-18)16(20)12-15-2-1-11-21-15/h1-6,11H,7-10,12H2
• InChI Key: KOSMMBZKYUNZIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CC3=CC=CS3
• Molecular Formula: C16H17FN2OS
• Molecular Weight: 304.4 g/mol

Description

1-(4-fluorophenyl)-4-(2-thienylacetyl)piperazine, commonly known as TFP, is a synthetic compound that belongs to the class of piperazine derivatives. TFP has gained significant attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

TFP acts as a partial agonist at the 5-HT1A receptor and a partial antagonist at the D2 receptor. This dual mechanism of action is believed to be responsible for its potential therapeutic properties. TFP's interaction with the 5-HT1A receptor results in an increase in serotonin neurotransmission, which is associated with anxiolytic and antidepressant effects. Its interaction with the D2 receptor results in a decrease in dopamine neurotransmission, which is associated with antipsychotic effects.
Biochemical and Physiological Effects:
TFP has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that TFP increases the levels of brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival and growth. TFP has also been shown to increase the levels of cAMP, a signaling molecule that plays a role in various cellular processes such as gene expression and neurotransmitter release.

Advantages and Limitations for Lab Experiments

TFP has several advantages for lab experiments. It has a high affinity for its target receptors, making it a useful tool for studying receptor function. TFP is also relatively stable and easy to synthesize, making it readily available for research purposes. However, TFP has some limitations. Its dual mechanism of action can make it difficult to interpret experimental results, and its potential therapeutic properties have not yet been fully explored.

Future Directions

There are several potential future directions for TFP research. One area of interest is its potential use as a treatment for neuropsychiatric disorders. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as a tool for studying receptor function. TFP could be used to investigate the role of the 5-HT1A and D2 receptors in various physiological processes. Additionally, further research is needed to fully understand TFP's mechanism of action and its potential therapeutic properties.

Synthesis Methods

TFP can be synthesized through a multi-step process involving the reaction of 4-fluoroaniline with 2-thiopheneacetyl chloride to form the intermediate 4-fluoro-N-(2-thienyl)benzamide. This intermediate is then reacted with piperazine in the presence of a base to yield TFP.

Scientific Research Applications

TFP has been extensively studied for its potential therapeutic properties. Studies have shown that TFP has a high affinity for the serotonin 5-HT1A receptor and the dopamine D2 receptor, making it a potential candidate for the treatment of various neuropsychiatric disorders such as depression, anxiety, and schizophrenia.